Methyl 2-[4-(dimethylsulfamoyl)phenoxy]acetate

Catalog No.
S7984764
CAS No.
99987-21-0
M.F
C11H15NO5S
M. Wt
273.31 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Methyl 2-[4-(dimethylsulfamoyl)phenoxy]acetate

CAS Number

99987-21-0

Product Name

Methyl 2-[4-(dimethylsulfamoyl)phenoxy]acetate

IUPAC Name

methyl 2-[4-(dimethylsulfamoyl)phenoxy]acetate

Molecular Formula

C11H15NO5S

Molecular Weight

273.31 g/mol

InChI

InChI=1S/C11H15NO5S/c1-12(2)18(14,15)10-6-4-9(5-7-10)17-8-11(13)16-3/h4-7H,8H2,1-3H3

InChI Key

ZMSMVFAXJWDKRZ-UHFFFAOYSA-N

SMILES

CN(C)S(=O)(=O)C1=CC=C(C=C1)OCC(=O)OC

Canonical SMILES

CN(C)S(=O)(=O)C1=CC=C(C=C1)OCC(=O)OC

Isomeric SMILES

CN(C)S(=O)(=O)C1=CC=C(C=C1)OCC(=O)OC
Methyl 2-(4-(N,N-dimethylsulfamoyl)phenoxy)acetate is a commonly used sulfonamide derivative in scientific research. It is also known by its chemical name, [Methyl 2-(4-(N,N-dimethylsulfamoyl)phenoxy)acetate]. It is used in various fields such as medicinal chemistry, biochemistry, and pharmacology. It is a synthetic compound, and its structure is chemically synthesized in a laboratory.
Methyl 2-(4-(N,N-dimethylsulfamoyl)phenoxy)acetate is a white to slightly brown solid with a molecular weight of 315.38 g/mol. Its melting point is 90-93 °C, and it is soluble in dimethyl sulfoxide, ethanol, and methanol. It has a molecular formula of C14H20N2O5S, and its structure consists of an aryl sulfonamide phenoxyacetate ester.
Methyl 2-(4-(N,N-dimethylsulfamoyl)phenoxy)acetate is synthesized by the reaction 2-(4-hydroxyphenoxy)acetic acid and N,N-dimethylsulfamide in an acid-catalyzed reaction. The product is characterized using nuclear magnetic resonance spectroscopy, infrared spectroscopy, and mass spectrometry.
used to detect and quantify Methyl 2-(4-(N,N-dimethylsulfamoyl)phenoxy)acetate include high-performance liquid chromatography, gas chromatography, and mass spectrometry.
Methyl 2-(4-(N,N-dimethylsulfamoyl)phenoxy)acetate has been shown to have antibacterial, antifungal, and anti-inflammatory properties. It has also been found to inhibit the growth and proliferation of cancer cells.
In scientific experiments, Methyl 2-(4-(N,N-dimethylsulfamoyl)phenoxy)acetate is considered safe. However, like all chemicals, it must be handled with care, and safety precautions should be taken when handling it.
Methyl 2-(4-(N,N-dimethylsulfamoyl)phenoxy)acetate is used in various scientific experiments. It is used as a synthetic intermediate in the synthesis of various sulfonamide derivatives. It is also used as a tool to study the mechanism of action of sulfonamide derivatives.
Methyl 2-(4-(N,N-dimethylsulfamoyl)phenoxy)acetate is a compound that has been extensively researched. However, there is still ongoing research to explore its various applications in different fields.
Methyl 2-(4-(N,N-dimethylsulfamoyl)phenoxy)acetate has potential implications in various fields of research and industry. Its antibacterial, antifungal, and anti-inflammatory properties make it a promising compound in the development of new drugs to treat various diseases. It is also used as a tool in the study of mechanisms of action of sulfonamide derivatives.
One of the limitations of Methyl 2-(4-(N,N-dimethylsulfamoyl)phenoxy)acetate is its limited solubility in water. To overcome this limitation, researchers are developing new methods to enhance its solubility in water. Future directions of research include expanding its applications in various fields and exploring its potential in the development of new drugs.
Some of the future directions for research include:
- Developing new synthetic routes for the synthesis of Methyl 2-(4-(N,N-dimethylsulfamoyl)phenoxy)acetate.
- Investigating its use as a drug delivery system in pharmaceuticals.
- Exploring its potential use in the development of new anticancer drugs.
- Examining its potential use in developing new pesticides.
- Study the mechanism of action of this potential compound to further understand its properties and impact on various industries.

XLogP3

1

Hydrogen Bond Acceptor Count

6

Exact Mass

273.06709375 g/mol

Monoisotopic Mass

273.06709375 g/mol

Heavy Atom Count

18

Dates

Last modified: 11-23-2023

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